Cas no 131881-97-5 (Benzoic acid, 4-(cyanohydroxymethyl)-, methyl ester)

Benzoic acid, 4-(cyanohydroxymethyl)-, methyl ester structure
131881-97-5 structure
Product Name:Benzoic acid, 4-(cyanohydroxymethyl)-, methyl ester
CAS No:131881-97-5
MF:C10H9NO3
MW:191.183362722397
CID:1228969
PubChem ID:14715184
Update Time:2025-04-20

Benzoic acid, 4-(cyanohydroxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(cyanohydroxymethyl)-, methyl ester
    • 131881-97-5
    • 4-(Cyanohydroxymethyl)benzoic acid methyl ester
    • Inchi: 1S/C10H9NO3/c1-14-10(13)8-4-2-7(3-5-8)9(12)6-11/h2-5,9,12H,1H3
    • InChI Key: DPKRIPQYRNIART-UHFFFAOYSA-N
    • SMILES: OC(C#N)C1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 191.058243149g/mol
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 70.3Ų
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